Cas no 61191-74-0 (8H-Indeno[1,2-d]isoxazole, 3a,8a-dihydro-3-(2,4,6-trimethylphenyl)-)
61191-74-0 structure
Product Name:8H-Indeno[1,2-d]isoxazole, 3a,8a-dihydro-3-(2,4,6-trimethylphenyl)-
CAS No:61191-74-0
MF:C19H19NO
MW:277.360265016556
CID:489038
PubChem ID:71398409
Update Time:2025-04-19
8H-Indeno[1,2-d]isoxazole, 3a,8a-dihydro-3-(2,4,6-trimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 8H-Indeno[1,2-d]isoxazole, 3a,8a-dihydro-3-(2,4,6-trimethylphenyl)-
- 1-(2,4,6-trimethylphenyl)-4,8b-dihydro-3aH-indeno[1,2-d][1,2]oxazole
- DTXSID00819836
- 61191-74-0
- 3-(2,4,6-Trimethylphenyl)-8,8a-dihydro-3aH-indeno[1,2-d][1,2]oxazole
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- Inchi: 1S/C19H19NO/c1-11-8-12(2)17(13(3)9-11)19-18-15-7-5-4-6-14(15)10-16(18)21-20-19/h4-9,16,18H,10H2,1-3H3
- InChI Key: DPZITIUJNQUVKT-UHFFFAOYSA-N
- SMILES: O1C2CC3C=CC=CC=3C2C(C2C(C)=CC(C)=CC=2C)=N1
Computed Properties
- Exact Mass: 277.14677
- Monoisotopic Mass: 277.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 21.6Ų
Experimental Properties
- PSA: 21.59
8H-Indeno[1,2-d]isoxazole, 3a,8a-dihydro-3-(2,4,6-trimethylphenyl)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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